Cas no 1523164-68-2 (Prezalumab)

• Product Name: Prezalumab
• CAS No: 1523164-68-2
• MW: 0
• CID: 5170903
• Update Time: 2025-05-20

Prezalumab Chemical and Physical Properties

Names and Identifiers

• Prezalumab
• Research Grade Prezalumab (DHB10201)
• AMG 557
• Prezalizumab
• Prezalumab (anti-B7-H2)

Additional information on Prezalumab

Recent Advances in Prezalumab and Compound 1523164-68-2: A Research Briefing

Prezalumab, a monoclonal antibody targeting IL-33, has emerged as a promising therapeutic candidate for inflammatory and autoimmune diseases. Recent studies have highlighted its potential in modulating immune responses, particularly in conditions such as asthma and atopic dermatitis. Concurrently, the small molecule compound 1523164-68-2 has garnered attention for its role in inhibiting specific signaling pathways implicated in cancer and inflammatory disorders. This briefing synthesizes the latest research on these two entities, providing insights into their mechanisms, applications, and future directions.

Prezalumab's development has been driven by the need for more effective treatments for Th2-mediated diseases. IL-33, a key cytokine in the IL-1 family, is known to promote inflammation by activating mast cells, eosinophils, and other immune cells. Prezalumab's ability to neutralize IL-33 has shown significant efficacy in preclinical and early-phase clinical trials. A recent Phase II study demonstrated that Prezalumab reduced exacerbation rates in severe asthma patients by 35% compared to placebo, with a favorable safety profile. These findings position Prezalumab as a potential game-changer in asthma management.

In parallel, compound 1523164-68-2 has been investigated for its selective inhibition of the JAK-STAT pathway, which is aberrantly activated in various cancers and autoimmune diseases. Structural studies reveal that 1523164-68-2 binds to the ATP-binding site of JAK2, preventing phosphorylation and downstream signaling. In vitro and in vivo experiments have shown that this compound effectively suppresses tumor growth in models of myeloproliferative neoplasms and rheumatoid arthritis. Notably, a 2023 study published in Nature Chemical Biology reported that 1523164-68-2 exhibits minimal off-target effects, suggesting a high therapeutic index.

The intersection of Prezalumab and 1523164-68-2 research lies in their shared goal of modulating immune responses. While Prezalumab targets extracellular cytokine signaling, 1523164-68-2 acts intracellularly to disrupt pathogenic pathways. Combining these approaches could offer synergistic benefits, particularly in diseases with complex etiologies such as chronic obstructive pulmonary disease (COPD) or systemic lupus erythematosus (SLE). However, further studies are needed to explore potential interactions and optimize dosing regimens.

Looking ahead, the clinical translation of these findings remains a priority. For Prezalumab, Phase III trials are underway to confirm its efficacy and safety in larger patient populations. Meanwhile, compound 1523164-68-2 is being optimized for improved pharmacokinetics and bioavailability. Collaborative efforts between academia and industry will be crucial to accelerate the development of these therapies and address unmet medical needs.

In conclusion, Prezalumab and 1523164-68-2 represent two innovative approaches to treating immune-related disorders. Their distinct mechanisms of action and promising preclinical data underscore the potential for significant advancements in the field. Continued research and clinical validation will be essential to fully realize their therapeutic potential and bring these treatments to patients.